Cas no 62826-29-3 (2-(2-ethoxyphenyl)methyloxirane)

• Product Name: 2-(2-ethoxyphenyl)methyloxirane
• CAS No: 62826-29-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 2789104
• PubChem ID: 21150457
• Update Time: 2025-05-19

2-(2-ethoxyphenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethoxyphenyl)methyloxirane
• SCHEMBL14199653
• 62826-29-3
• EN300-1848686
• Oxirane, [(2-ethoxyphenyl)methyl]-
• DTXSID70611081
• AKOS017515810
• 2-[(2-Ethoxyphenyl)methyl]oxirane

• Inchi： 1S/C11H14O2/c1-2-12-11-6-4-3-5-9(11)7-10-8-13-10/h3-6,10H,2,7-8H2,1H3
• InChI Key： YNMIPOBEIANVDW-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 178.099379685Da
• Monoisotopic Mass: 178.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-ethoxyphenyl)methyloxirane

Comprehensive Overview of 2-(2-Ethoxyphenyl)methyloxirane (CAS No. 62826-29-3): Properties, Applications, and Industry Insights

2-(2-Ethoxyphenyl)methyloxirane (CAS No. 62826-29-3), also known as 2-(2-ethoxyphenyl)methyloxirane, is a specialized organic compound with a unique molecular structure that combines an epoxide ring and an ethoxybenzyl group. This compound has garnered significant attention in pharmaceutical and fine chemical industries due to its versatile reactivity and potential applications in intermediate synthesis. Its CAS registry number, 62826-29-3, serves as a critical identifier for researchers and regulatory compliance.

The growing demand for high-purity intermediates in drug development has placed compounds like 2-(2-ethoxyphenyl)methyloxirane at the forefront of innovation. Recent trends in green chemistry and sustainable synthesis have further amplified interest in optimizing its production processes. Users frequently search for terms such as "epoxide derivatives in pharmaceuticals", "CAS 62826-29-3 supplier", and "2-(2-ethoxyphenyl)methyloxirane applications", reflecting its commercial and academic relevance.

From a structural perspective, the oxirane (epoxide) moiety in 2-(2-ethoxyphenyl)methyloxirane is highly reactive, enabling ring-opening reactions that are pivotal for constructing complex molecules. The ethoxybenzyl group enhances solubility and stability, making it suitable for catalytic transformations. Researchers often explore its role in asymmetric synthesis, a hot topic in modern organic chemistry, where precision in chiral molecule construction is paramount.

In industrial settings, CAS 62826-29-3 is valued for its efficiency in multi-step syntheses. For instance, it serves as a precursor in the development of biologically active compounds, including potential therapeutic agents. The compound’s compatibility with microwave-assisted synthesis and flow chemistry—two cutting-edge techniques—has been investigated to reduce reaction times and improve yields, aligning with the industry’s shift toward process intensification.

Quality control and analytical characterization of 2-(2-ethoxyphenyl)methyloxirane are critical for ensuring reproducibility. Techniques like HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify purity and structural integrity. Suppliers and manufacturers emphasize certificates of analysis (CoA) to meet stringent regulatory standards, addressing common user queries such as "purity specifications for CAS 62826-29-3".

Environmental and safety considerations are also integral to discussions about 2-(2-ethoxyphenyl)methyloxirane. While not classified as hazardous under major regulatory frameworks, proper handling protocols are recommended to mitigate risks associated with epoxide reactivity. The compound’s biodegradability and eco-toxicity profile are subjects of ongoing research, particularly as industries adopt green chemistry metrics to evaluate sustainability.

In summary, 2-(2-ethoxyphenyl)methyloxirane (CAS No. 62826-29-3) exemplifies the intersection of synthetic utility and industrial applicability. Its role in advancing pharmaceutical intermediates and alignment with sustainable practices ensures its continued relevance. For researchers and procurement specialists, understanding its properties and market dynamics—such as global availability and cost trends—is essential for leveraging its full potential.